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Compound of Interest

Compound Name: Gal-ARV-771

Cat. No.: B15582329 Get Quote

Essential Safety and Handling of Gal-ARV-771
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides crucial safety and logistical guidance for laboratory personnel handling

Gal-ARV-771. Gal-ARV-771 is a research compound and a prodrug of ARV-771, a potent

proteolysis-targeting chimera (PROTAC) that degrades bromodomain and extra-terminal

domain (BET) proteins.[1] Due to its biological activity and the limited availability of specific

safety data for Gal-ARV-771, it should be handled with the same precautions as its parent

compound, ARV-771, which is considered hazardous.[1]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory at all times when handling Gal-ARV-771. The following

table outlines the required PPE for various procedures.
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Procedure Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

Nitrile gloves (double-gloving recommended),

safety glasses with side shields or safety

goggles, lab coat, and a certified chemical fume

hood.

Solution Preparation and Handling
Nitrile gloves, safety glasses with side shields or

safety goggles, and a lab coat.

Cell Culture and In Vitro Assays
Nitrile gloves, lab coat, and work should be

performed in a biological safety cabinet (BSC).

Animal Handling (In Vivo Studies)

Nitrile gloves (double-gloving recommended),

disposable gown, and a fit-tested N95 respirator

or higher.

Waste Disposal Nitrile gloves, lab coat, and safety glasses.

Emergency Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.
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Operational and Disposal Plans
Receiving and Storage
Gal-ARV-771 is typically supplied as a crystalline solid and should be stored at -20°C for long-

term stability.[1] Upon receipt, verify the integrity of the container. Log the compound in the

laboratory's chemical inventory system.

Solution Preparation
Stock solutions of the parent compound ARV-771 are commonly prepared in organic solvents

such as Dimethyl Sulfoxide (DMSO).[1] It is recommended to prepare stock solutions in a

certified chemical fume hood.

Quantitative Data for ARV-771 Solubility:

Solvent Approximate Solubility

Ethanol 10 mg/mL

DMSO 15 mg/mL

Dimethyl formamide (DMF) 20 mg/mL

Data is for the parent compound ARV-771 and should be used as a guideline for Gal-ARV-771.

[1]

Disposal Plan
All waste contaminated with Gal-ARV-771, including empty vials, pipette tips, gloves, and cell

culture media, should be considered hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste
Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain.

Sharps
Dispose of in a designated sharps container for

chemical contaminants.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols
The following are generalized protocols based on the handling of the parent compound, ARV-

771. Researchers should optimize these protocols for their specific experimental needs.

Preparation of Stock Solutions
Bring the vial of Gal-ARV-771 to room temperature before opening.

Working in a chemical fume hood, add the appropriate volume of sterile DMSO to the vial to

achieve the desired stock concentration.

Cap the vial tightly and vortex gently until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution aliquots at -20°C.

In Vitro Cell Treatment
Culture cells to the desired confluency in a suitable multi-well plate.

In a biological safety cabinet, dilute the Gal-ARV-771 stock solution to the final working

concentration in the appropriate cell culture medium.
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Remove the existing medium from the cells and add the medium containing Gal-ARV-771.

Return the plate to the incubator for the desired treatment duration.

Following incubation, handle all media and plasticware as hazardous chemical waste.

Visual Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling Gal-ARV-771.
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Caption: Workflow for handling Gal-ARV-771 from receipt to disposal.
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Caption: Simplified signaling pathway of ARV-771 mediated BET protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Gal-ARV-
771]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582329#personal-protective-equipment-for-
handling-gal-arv-771]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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